(4-Chlorophenyl)(5-ethyl-2-hydroxyphenyl)methanone

• CAS No.: 56394-67-3
• Molecular Formula: C15H13ClO2
• Molecular Weight: 260.71 g/mol
• IUPAC Name: (4-chlorophenyl)-(5-ethyl-2-hydroxyphenyl)methanone
• InChI: InChI=1S/C15H13ClO2/c1-2-10-3-8-14(17)13(9-10)15(18)11-4-6-12(16)7-5-11/h3-9,17H,2H2,1H3
• InChI Key: XMLUJUUALYEAIU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)O)C(=O)C2=CC=C(C=C2)Cl

Description

(4-Chlorophenyl)(5-ethyl-2-hydroxyphenyl)methanone is a useful research compound. Its molecular formula is C15H13ClO2 and its molecular weight is 260.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Aluminium chloride (267 g) was added in portions over 30 minutes to a stirred solution of 4-ethylphenol (122.1 g.) and 4-chlorobenzoyl chloride (140 ml.) in dry 1,1,2,2-tetrachloroethane (800 ml.). The mixture was heated at 105° C. for 22 hours with stirring, and on cooling a mixture of ice (600 g) and concentrated hydrochloric acid was added slowly. A vigorous reaction occurred and some material was lost. The remaining material was separated, the aqueous fraction extracted twice with chloroform (200 ml.), and the combined organic layers evaporated to a dark oil which was distilled in vacuo giving two main fractions: B (17.4 g) 150°-160° C. at 0.3 mmHg; C (110.8 g) 160°-168° C. at 0.3 mmHg. The title compound was crystallised by cooling to -20° C. and recrystallised from n-hexane at 0° C. to give a yellow crystalline solid m.p. 35°-8° C.

Synthesis routes and methods II

Procedure details

Aluminum chloride (267g) was added in portions over 30 minutes to a stirred solution of 4-ethylphenol (122.1g.) and 4-chloro-benzoyl chloride (140ml.) in dry 1,1,2,2-tetrachloroethane (800ml.). The mixture was heated at 105°C. for 22 hours with stirring, and on cooling a mixture of ice (600g) and concentrated hydrochloric acid was added slowly, A vigorous reaction occurred and some material was lost. The remaining material was separated and the aqueous fraction extracted twice with chloroform (200ml.), and the combined organic layers evaporated to a dark oil which was distilled in vacuo giving two main fractions: B (17.4g) 150°-160°C at 0.3mmHg; C (110.8g) 160°-168°C at 0.3mmHg. Both remained liquid on cooling.